N-(2,6-dimethylphenyl)-2-((3-isopentyl-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[5-methyl-3-(3-methylbutyl)-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C28H32N4O2S/c1-18(2)14-15-32-27(34)26-25(22(16-31(26)5)21-12-7-6-8-13-21)30-28(32)35-17-23(33)29-24-19(3)10-9-11-20(24)4/h6-13,16,18H,14-15,17H2,1-5H3,(H,29,33)
• InChI Key: XOVBDTCZCIAAQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2CCC(C)C)N(C=C3C4=CC=CC=C4)C
• Molecular Formula: C28H32N4O2S
• Molecular Weight: 488.6 g/mol

Description

N-(2,6-dimethylphenyl)-2-((3-isopentyl-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C28H32N4O2S and its molecular weight is 488.65. The purity is usually 95%.
BenchChem offers high-quality N-(2,6-dimethylphenyl)-2-((3-isopentyl-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,6-dimethylphenyl)-2-((3-isopentyl-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivatives and Structural Analysis

• Research has shown the formation and structural determination of heterocyclic derivatives similar to the specified compound. For instance, Banfield, Fallon, and Gatehouse (1987) studied the structure of related compounds derived from the action of ketene on certain guanidines, with X-ray analysis used for structural determination (Banfield, Fallon, & Gatehouse, 1987).

Synthesis and Pharmacological Evaluation

• A study by Severina et al. (2020) involved the synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as potential anticonvulsant agents. This indicates the relevance of similar compounds in pharmacological research (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).

Synthesis of Heterocyclic Systems

• Selič, Grdadolnik, and Stanovnik (1997) explored the synthesis of heterocyclic systems using compounds with structures akin to the one . This research contributes to the understanding of how such compounds can be utilized in the creation of new chemical entities (Selič, Grdadolnik, & Stanovnik, 1997).

Antimicrobial Activity

• The antimicrobial potential of similar compounds was investigated by Bondock, Rabie, Etman, and Fadda (2008). They synthesized new heterocyclic compounds incorporating antipyrine moiety and evaluated their antimicrobial properties (Bondock, Rabie, Etman, & Fadda, 2008).

Biotransformation Studies

• Fujimaki, Hashimoto, Sudo, and Tachizawa (1990) conducted a study on the biotransformation of a similar compound, focusing on its metabolites in human urine. This research is pivotal in understanding the metabolic pathways and potential applications of such compounds in biological systems (Fujimaki, Hashimoto, Sudo, & Tachizawa, 1990).